Cas no 1250732-89-8 (4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde)

• Product Name: 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde
• CAS No: 1250732-89-8
• MF: C₁₁H₁₀FN₃O
• MW: 219.215005397797
• CID: 5759854
• PubChem ID: 61346329
• Update Time: 2025-05-25

4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1293373
• AKOS010602075
• 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde
• 1250732-89-8

• Inchi： 1S/C11H10FN3O/c1-7-13-8(2)15(14-7)11-4-3-9(6-16)5-10(11)12/h3-6H,1-2H3
• InChI Key： LWAAAHDGCVKFPB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 219.08079011g/mol
• Monoisotopic Mass: 219.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde

4-(Dimethyl-1H-1,2,4-Triazol-1-yl)-3-fluorobenzaldehyde: A Comprehensive Overview

The compound 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde, identified by the CAS number 1250732-89-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde consists of a benzaldehyde core with a fluorine substituent at the 3-position and a dimethyl-substituted 1H-1,2,4-triazole group at the 4-position. This arrangement imparts the molecule with a combination of aromaticity and heterocyclic functionality, making it a versatile building block for further chemical modifications. The presence of the triazole ring introduces additional reactivity and stability, which are advantageous in both synthetic and applied chemistry contexts.

Recent studies have highlighted the potential of 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). The triazole group acts as a coordinating ligand, enabling the formation of stable metal complexes with tailored properties. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has also been investigated for its potential in pharmaceutical chemistry. The fluorine substituent at the 3-position contributes to the molecule's electronic properties, which can be exploited in drug design. Recent findings suggest that derivatives of 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde may exhibit bioactivity against certain enzymes or receptors, making them valuable leads for drug discovery efforts.

The synthesis of 4-(dimethyl-1H-1,2,4-triazol-1-yl)-3-fluorobenzaldehyde typically involves multi-step organic reactions. A common approach begins with the preparation of the triazole ring through a click reaction or other cyclization methods. Subsequent alkylation and aldehyde functionalization steps yield the final product. Researchers have optimized these procedures to achieve high yields and purity levels, ensuring the compound's suitability for demanding applications.

The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it amenable to various analytical techniques such as chromatography and spectroscopy. These properties are particularly important for quality control during manufacturing processes involving this compound.

In summary, 4-(dimethyl-1H-1,2,4-triazol-1-yli)-3-fluorobenzaldehyde, CAS number 1250732898, is a versatile organic molecule with diverse applications across multiple disciplines. Its unique structure enables its use in cutting-edge research areas such as materials science and pharmaceutical chemistry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.